Cas no 2101206-44-2 (PDdB-Pfp)

• Product Name: PDdB-Pfp
• CAS No: 2101206-44-2
• MF: C₁₇H₁₄F₅NO₂S₂
• MW: 423.4206
• CID: 4759982
• PubChem ID: 129896956
• Update Time: 2024-11-05

PDdB-Pfp Chemical and Physical Properties

Names and Identifiers

• PDdB-Pfp
• 2,3,4,5,6-pentafluorophenyl 4-methyl-4-(pyridin-2-yldisulfanyl)pentanoate
• HY-129372
• Perfluorophenyl 4-methyl-4-(pyridin-2-yldisulfanyl)pentanoate
• SCHEMBL20740183
• CS-0105069
• 2101206-44-2
• AKOS032946548

• Inchi： 1S/C17H14F5NO2S2/c1-17(2,27-26-9-5-3-4-8-23-9)7-6-10(24)25-16-14(21)12(19)11(18)13(20)15(16)22/h3-5,8H,6-7H2,1-2H3
• InChI Key： AYVZOOXFTJNGJZ-UHFFFAOYSA-N
• SMILES： S(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])C([H])([H])C(=O)OC1C(=C(C(=C(C=1F)F)F)F)F)SC1=C([H])C([H])=C([H])C([H])=N1

Computed Properties

• Exact Mass: 423.03861185g/mol
• Monoisotopic Mass: 423.03861185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 89.8